Cas no 1241840-71-0 (Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)-)

• Product Name: Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)-
• CAS No: 1241840-71-0
• MF: C₁₂H₁₀F₃N₃O₅
• MW: 333.220113277435
• MDL: MFCD34565657
• CID: 5231425
• Update Time: 2025-05-19

Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 7,8-Dinitro-3-trifluoroacetyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 1-(7,8-Dinitro-4,5-dihydro-1H-benzo[d]azepin-3(2H)-yl)-2,2,2-trifluoroethanone
• SY287925
• Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)-

• MDL： MFCD34565657
• Inchi： 1S/C12H10F3N3O5/c13-12(14,15)11(19)16-3-1-7-5-9(17(20)21)10(18(22)23)6-8(7)2-4-16/h5-6H,1-4H2
• InChI Key： BWHOTVMKOZZNKW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2C=C(C(=CC=2CC1)[N+](=O)[O-])[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 470
• XLogP3: 2.5
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)-

Recent Advances in the Study of Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)- (CAS: 1241840-71-0)

The compound Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)- (CAS: 1241840-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzazepine core and trifluoroacetyl group, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with dopamine receptors. Preliminary in vitro and in vivo studies suggest that 1241840-71-0 exhibits high affinity for D2-like dopamine receptors, which are implicated in a range of neurological and psychiatric disorders. The presence of the dinitro and trifluoroacetyl groups appears to enhance its binding specificity and metabolic stability, offering a potential advantage over existing dopaminergic ligands. These findings were recently published in the Journal of Medicinal Chemistry, where researchers highlighted the compound's potential as a lead candidate for the development of novel antipsychotic agents.

Another significant advancement involves the optimization of the synthetic route for 1241840-71-0. A team from the University of Cambridge recently reported a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This development is critical for facilitating further preclinical and clinical studies, as it addresses previous challenges related to the compound's availability and purity. The new synthetic approach also allows for the introduction of structural modifications, enabling the exploration of derivatives with potentially enhanced pharmacological profiles.

In addition to its dopaminergic activity, recent research has explored the compound's potential applications in oncology. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1241840-71-0 exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated dopamine signaling pathways. While the exact mechanism remains under investigation, these findings open new avenues for the development of targeted cancer therapies. Researchers are particularly interested in the compound's ability to induce apoptosis in cancer cells while sparing normal cells, a property that could minimize side effects commonly associated with conventional chemotherapy.

Despite these promising developments, challenges remain in the clinical translation of 1241840-71-0. Pharmacokinetic studies have revealed that the compound has a relatively short half-life in vivo, necessitating further structural optimization to improve its bioavailability. Additionally, while initial toxicity studies have shown favorable results, comprehensive safety assessments are still required before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the compound's progression through the drug development pipeline.

In conclusion, Ethanone, 2,2,2-trifluoro-1-(1,2,4,5-tetrahydro-7,8-dinitro-3H-3-benzazepin-3-yl)- (CAS: 1241840-71-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted pharmacological activities position it as a promising candidate for the treatment of neurological disorders and cancer. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for future clinical applications.